Cas no 5487-92-3 (1,14-Pentadecadiyn-8-one)

• Product Name: 1,14-Pentadecadiyn-8-one
• CAS No: 5487-92-3
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 380499
• Update Time: 2024-01-29

1,14-Pentadecadiyn-8-one Chemical and Physical Properties

Names and Identifiers

• 1,14-Pentadecadiyn-8-one
• pentadeca-1,14-diyn-8-one

• Inchi： 1S/C15H22O/c1-3-5-7-9-11-13-15(16)14-12-10-8-6-4-2/h1-2H,5-14H2
• InChI Key： RACJRJQDMDPSFT-UHFFFAOYSA-N
• SMILES： C#CCCCCCC(=O)CCCCCC#C

Computed Properties

• Exact Mass: 342.04083
• Monoisotopic Mass: 218.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 1.525
• Melting Point: 10.1-11.4 °C
• Boiling Point: 470.5°C at 760 mmHg
• Flash Point: 238.4°C
• Refractive Index: 1.755
• PSA: 92.47